3-METHYL-2-HEXENOIC ACID
3-METHYL-2-HEXENOIC ACID
(2E)-3-methylhex-2-enoic acid is a monounsaturated fatty acid that is (2E)-hexenoic acid in which the hydrogen at position 3 has been replaced by a methyl group. A malodourous component in the sweat of schizophrenics. It is a short-chain fatty acid, a monounsaturated fatty acid and an alpha,beta-unsaturated monocarboxylic acid. It derives from a (2E)-hexenoic acid. It is a conjugate acid of a (2E)-3-methylhex-2-enoate.
Brand Name:
Vulcanchem
CAS No.:
27960-21-0
VCID:
VC0009327
InChI:
InChI=1S/C7H12O2/c1-3-4-6(2)5-7(8)9/h5H,3-4H2,1-2H3,(H,8,9)/b6-5+
SMILES:
CCCC(=CC(=O)O)C
Molecular Formula:
C7H12O2
Molecular Weight:
128.17 g/mol
3-METHYL-2-HEXENOIC ACID
CAS No.: 27960-21-0
Main Products
VCID: VC0009327
Molecular Formula: C7H12O2
Molecular Weight: 128.17 g/mol
| CAS No. | 27960-21-0 |
|---|---|
| Product Name | 3-METHYL-2-HEXENOIC ACID |
| Molecular Formula | C7H12O2 |
| Molecular Weight | 128.17 g/mol |
| IUPAC Name | (E)-3-methylhex-2-enoic acid |
| Standard InChI | InChI=1S/C7H12O2/c1-3-4-6(2)5-7(8)9/h5H,3-4H2,1-2H3,(H,8,9)/b6-5+ |
| Standard InChIKey | NTWSIWWJPQHFTO-AATRIKPKSA-N |
| Isomeric SMILES | CCC/C(=C/C(=O)O)/C |
| SMILES | CCCC(=CC(=O)O)C |
| Canonical SMILES | CCCC(=CC(=O)O)C |
| Description | (2E)-3-methylhex-2-enoic acid is a monounsaturated fatty acid that is (2E)-hexenoic acid in which the hydrogen at position 3 has been replaced by a methyl group. A malodourous component in the sweat of schizophrenics. It is a short-chain fatty acid, a monounsaturated fatty acid and an alpha,beta-unsaturated monocarboxylic acid. It derives from a (2E)-hexenoic acid. It is a conjugate acid of a (2E)-3-methylhex-2-enoate. |
| Synonyms | TRANS-3-METHYL-2-HEXENOIC ACID;3-METHYL-2-HEXENOIC ACID;3-Methyl-2-hexenoic acid (3:1 mixture of E and Z isomers);3-METHYL-2-HEXENOIC ACID (3:1 MIXTURE OF TRANS- AND CIS- ISOMERS);(Z)-3-Methyl-2-hexenoic acid;(E)-3-methylhex-2-enoic acid |
| PubChem Compound | 6443739 |
| Last Modified | Nov 11 2021 |
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